2-Fluoro-4-iodobenzonitrile
Cat. No. B160798
M. Wt: 247.01 g/mol
InChI Key: WHQVXHBSTRFRCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05314640
Procedure details
27 g of sodium nitrite was dissolved in 205 ml of sulfuric acid and cooled to 10° C. or less, and then 238 ml of acetic acid was added. At 20° to 25° C., 65 g of 2-fluoro-4-iodoaniline was added to the solution, and then the solution was agitated for one hour. A second solution was made by dissolving 82.5 g of copper sulfate pentahydrate in 20.5 ml of water, to which was added 140 g of ice, and this solution was added to the first. A third solution containing 88 g of potassium cyanide dissolved in 207 ml of water, 500 g of sodium bicarbonate, and 206 ml of benzene was added to the first solution, and a diazonium salt sulfuric acid solution was added therein. After agitation at room temperature for 3 hours, a sodium hydroxide aqueous solution was added to dissolve the crystals. After being extracted with chloroform, the crystals were washed three times alternating with a 10% sodium hydroxide solution and water. After distillation of the chloroform, the residue was extracted with hexane, and the hexane was distilled off. This residue was subjected to vacuum distillation (95° to 110° C./15 mmHg), and further recrystallized to obtain 20 g of 1-cyano-2-fluoro-4-iodobenzene.
[Compound]
Name
ice
Quantity
140 g
Type
reactant
Reaction Step Six
[Compound]
Name
diazonium salt sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
Identifiers
|
REACTION_CXSMILES
|
N([O-])=O.[Na+].[F:5][C:6]1[CH:12]=[C:11]([I:13])[CH:10]=[CH:9][C:7]=1N.[C-:14]#[N:15].[K+].C(=O)(O)[O-].[Na+].[OH-].[Na+]>S(=O)(=O)(O)O.O.O.O.O.O.O.S([O-])([O-])(=O)=O.[Cu+2].C1C=CC=CC=1.C(O)(=O)C>[C:14]([C:7]1[CH:9]=[CH:10][C:11]([I:13])=[CH:12][C:6]=1[F:5])#[N:15] |f:0.1,3.4,5.6,7.8,11.12.13.14.15.16.17|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
207 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Two
|
Name
|
|
|
Quantity
|
20.5 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
82.5 g
|
|
Type
|
catalyst
|
|
Smiles
|
O.O.O.O.O.S(=O)(=O)([O-])[O-].[Cu+2]
|
Step Three
|
Name
|
|
|
Quantity
|
238 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Step Four
|
Name
|
|
|
Quantity
|
27 g
|
|
Type
|
reactant
|
|
Smiles
|
N(=O)[O-].[Na+]
|
|
Name
|
|
|
Quantity
|
205 mL
|
|
Type
|
solvent
|
|
Smiles
|
S(O)(O)(=O)=O
|
Step Five
|
Name
|
|
|
Quantity
|
65 g
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(N)C=CC(=C1)I
|
Step Six
[Compound]
|
Name
|
ice
|
|
Quantity
|
140 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Seven
|
Name
|
|
|
Quantity
|
88 g
|
|
Type
|
reactant
|
|
Smiles
|
[C-]#N.[K+]
|
Step Eight
|
Name
|
|
|
Quantity
|
500 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])(O)=O.[Na+]
|
|
Name
|
|
|
Quantity
|
206 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1=CC=CC=C1
|
Step Nine
[Compound]
|
Name
|
diazonium salt sulfuric acid
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Ten
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the solution was agitated for one hour
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooled to 10° C. or less
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
this solution was added to the first
|
WAIT
|
Type
|
WAIT
|
|
Details
|
After agitation at room temperature for 3 hours
|
|
Duration
|
3 h
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
to dissolve the crystals
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
After being extracted with chloroform
|
WASH
|
Type
|
WASH
|
|
Details
|
the crystals were washed three times
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
After distillation of the chloroform
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the residue was extracted with hexane
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
the hexane was distilled off
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
This residue was subjected to vacuum distillation (95° to 110° C./15 mmHg)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
further recrystallized
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(#N)C1=C(C=C(C=C1)I)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20 g | |
| YIELD: CALCULATEDPERCENTYIELD | 29.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
